molecular formula C14H11N3OS B5656064 3-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]pyridine

3-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]pyridine

Cat. No. B5656064
M. Wt: 269.32 g/mol
InChI Key: JRPLIJNANQAYSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, including compounds similar to "3-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]pyridine," often involves the cyclization of hydrazides and carbon disulfide or carboxylic acids with hydrazide under specific conditions. While direct synthesis information for this exact compound was not found, related compounds have been synthesized through methodologies involving condensation reactions, demonstrating the versatility and reactivity of the oxadiazole ring system (Ge et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of oxadiazole derivatives, including those similar to the compound , often employs techniques such as NMR, IR spectroscopy, and X-ray crystallography. These studies reveal the planarity of the oxadiazole ring and its conjugation with adjacent aromatic systems, contributing to the compound's electronic and optical properties. For instance, the crystal structure of a closely related compound, 2-(pyridin-4-yl)-5-(undecylthio)-1,3,4-oxadiazole, has been determined, highlighting the structural features typical of oxadiazole derivatives (Shen et al., 2018).

properties

IUPAC Name

2-benzylsulfanyl-5-pyridin-3-yl-1,3,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N3OS/c1-2-5-11(6-3-1)10-19-14-17-16-13(18-14)12-7-4-8-15-9-12/h1-9H,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRPLIJNANQAYSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CSC2=NN=C(O2)C3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.